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Compound of Interest

Compound Name: CCT374705

Cat. No.: B15606651

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential information and a step-by-step procedure for the
safe disposal of CCT374705, a BCL6 inhibitor, in the absence of a specific Safety Data Sheet
(SDS).

Due to the lack of a publicly available, specific SDS for CCT374705, this compound must be
treated as a hazardous substance of unknown specific toxicity. The following procedures are
based on general best practices for the disposal of research-grade chemicals. It is imperative
to consult with your institution's Environmental Health and Safety (EHS) office for specific
guidance and to ensure compliance with all local, state, and federal regulations.

Chemical and Physical Properties of CCT374705

A summary of the known properties of CCT374705 is provided below. This information is
crucial for safe handling and for providing accurate information to your EHS office.
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Property Value
Molecular Formula C21H18CIF3N4O2
Storage Temperature -20°C

) Solid (Assumed based on common research
Physical Appearance
compounds)

Solubilit Soluble in organic solvents such as DMSO
olubili
Y (Dimethyl sulfoxide)

H 4 Cat Assumed Hazardous: Treat as toxic, and
azard Category . _
potentially reactive.

Step-by-Step Disposal Protocol for CCT374705

The following protocol outlines the necessary steps for the safe disposal of CCT374705. This
procedure should be performed by trained personnel in a designated laboratory area.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves (nitrile or neoprene are generally recommended for handling organic compounds).

2. Waste Segregation:

» Solid Waste: Collect any solid CCT374705, contaminated weighing paper, and disposable
labware (e.g., pipette tips, microfuge tubes) in a designated, leak-proof, and clearly labeled
hazardous waste container.

e Liquid Waste: If CCT374705 has been dissolved in a solvent, collect the solution in a
separate, compatible, and clearly labeled hazardous liquid waste container. Do not mix with
other waste streams unless compatibility is confirmed.

o Sharps Waste: Any needles or other sharps contaminated with CCT374705 must be
disposed of in a designated sharps container for hazardous chemical waste.

3. Waste Container Labeling:
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» All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "CCT374705," and the approximate quantity. Include the name of the solvent
if it is a liquid waste. Follow your institution's specific labeling requirements.

4. Storage of Waste:

o Store hazardous waste containers in a designated and secure satellite accumulation area
within the laboratory.

e Ensure containers are kept closed except when adding waste.

» Store away from incompatible materials.

5. Scheduling Waste Pickup:

o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

» Provide them with all necessary information about the waste, including the chemical name
and any known hazards.

6. Decontamination:

e Thoroughly decontaminate all non-disposable glassware and equipment that came into
contact with CCT374705. A standard laboratory detergent followed by a solvent rinse (e.g.,
ethanol or acetone) is generally effective. Collect the initial rinse as hazardous liquid waste.

o Clean the work area, including benchtops and fume hood surfaces, with an appropriate
cleaning agent.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of CCT374705.
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Caption: Disposal workflow for CCT374705.

Disclaimer: This information is intended as a general guide. Always prioritize the specific
procedures and requirements of your institution's Environmental Health and Safety department.
The absence of a specific SDS for CCT374705 necessitates a cautious approach, treating the
compound as hazardous.

 To cite this document: BenchChem. [Navigating the Disposal of CCT374705: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606651#cct374705-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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